Cas no 1214329-30-2 (3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester)

• Product Name: 3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester
• CAS No: 1214329-30-2
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4960780
• Update Time: 2025-06-20

3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester
• ethyl 3-methoxy-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H11F3O3/c1-3-17-10(15)7-4-8(11(12,13)14)6-9(5-7)16-2/h4-6H,3H2,1-2H3
• InChI Key： AFNOKGBDZQNTIX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(=O)OCC)C=1)OC)(F)F

Computed Properties

• Exact Mass: 248.066
• Monoisotopic Mass: 248.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on 3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester

3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester (CAS No. 1214329-30-2): A Comprehensive Overview

3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester (CAS No. 1214329-30-2) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This article provides a detailed overview of its chemical properties, synthesis methods, and potential applications, drawing on the latest research findings to ensure a comprehensive and up-to-date understanding.

Chemical Structure and Properties

3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester is a fluorinated aromatic compound characterized by its unique functional groups. The presence of a trifluoromethyl group (-CF₃) and an ethyl ester group (-COOEt) imparts distinct chemical properties that make it valuable in various synthetic transformations. The methoxy group (-OCH₃) further enhances its reactivity and solubility in organic solvents.

The compound has a molecular formula of C₁₁H₁₁F₃O₃ and a molecular weight of 248.19 g/mol. It is typically a colorless liquid with a boiling point of approximately 200°C at 760 mmHg. Its density is around 1.3 g/cm³, and it exhibits moderate solubility in water but is highly soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

Synthesis Methods

The synthesis of 3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester can be achieved through several routes, each with its own advantages and limitations. One common method involves the esterification of 3-methoxy-5-trifluoromethyl-benzoic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under reflux conditions to ensure complete conversion.

An alternative approach involves the direct coupling of 5-trifluoromethyl-benzoic acid with methanol followed by methylation to introduce the methoxy group. This method offers greater control over the reaction conditions and can be optimized for higher yields and purity.

Analytical Techniques

The characterization of 3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester relies on a combination of analytical techniques to ensure its identity and purity. High-performance liquid chromatography (HPLC) is commonly used to determine the purity and assess any impurities present in the sample. Gas chromatography-mass spectrometry (GC-MS) provides detailed information about the molecular structure, including the presence of functional groups and isotopic composition.

Infrared spectroscopy (IR) is another valuable tool for identifying characteristic absorption bands associated with the trifluoromethyl, methoxy, and ester groups. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H-NMR and ¹⁹F-NMR, offers detailed insights into the molecular structure and can be used to confirm the presence of specific functional groups.

Potential Applications

3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester has found applications in various fields due to its unique chemical properties. In pharmaceutical research, it serves as an important intermediate in the synthesis of drugs targeting specific biological pathways. The trifluoromethyl group enhances metabolic stability and bioavailability, making it a valuable building block for drug discovery.

In materials science, this compound is used in the development of functional materials with enhanced thermal stability and mechanical properties. Its use in polymer chemistry as a monomer or modifier can lead to improved performance characteristics in various applications, including coatings, adhesives, and electronic materials.

Recent Research Developments

The latest research on 3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester has focused on its potential as a precursor for novel therapeutic agents. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives with potent anti-inflammatory properties. These derivatives were found to inhibit key enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

In another study, researchers explored the use of this compound as a building block for designing new materials with enhanced thermal stability. The incorporation of trifluoromethyl groups into polymer chains was shown to significantly improve their thermal resistance, making them suitable for high-temperature applications in aerospace and automotive industries.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester is not classified as hazardous under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn at all times to minimize exposure risks.

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately, and local emergency services should be contacted if necessary. It is also advisable to consult material safety data sheets (MSDS) for detailed information on handling, storage, and disposal procedures.